Cas no 1806796-56-4 (6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine)

• Product Name: 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine
• CAS No: 1806796-56-4
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 4918034
• Update Time: 2025-10-31

6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine

• Inchi： 1S/C6H4F3NO2/c7-4-3(11)1-2(5(8)9)10-6(4)12/h1,5H,(H2,10,11,12)
• InChI Key： VGAYBYFWCNVZLH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(N1)=O)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3

Additional information on 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine

6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine: A Comprehensive Overview

6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine (CAS No. 1806796-56-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, exhibits a wide range of biological activities and potential applications. In this article, we will delve into its chemical properties, synthesis methods, biological effects, and current research trends.

The molecular structure of 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine is characterized by a pyridine ring with multiple substituents. The presence of a difluoromethyl group at position 6, hydroxyl groups at positions 2 and 4, and a fluorine atom at position 3 makes it a highly functionalized molecule. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity. Recent studies have highlighted the importance of such fluorinated compounds in drug discovery due to their unique pharmacokinetic profiles and target specificity.

One of the most intriguing aspects of 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, the compound has been employed in the development of novel anti-inflammatory agents and antioxidants. Its ability to undergo various chemical transformations, such as oxidation and cyclization reactions, further enhances its utility in organic synthesis.

The synthesis of 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine involves a multi-step process that typically begins with the preparation of a suitable pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These developments are crucial for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

From a biological standpoint, 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine has demonstrated promising activity in several assays. It has been shown to exhibit anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, studies have revealed its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings underscore the importance of further research into its mechanism of action and therapeutic potential.

Another area where 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine has shown promise is in the field of agrochemistry. Its ability to inhibit enzymes associated with plant pathogens makes it a potential candidate for developing novel pesticides or fungicides. Recent research has focused on optimizing its stability under environmental conditions to enhance its practical application in agriculture.

In conclusion, 6-(Difluoromethyl)-2,4-dihydroxy-3-fluoropyridine (CAS No. 1806796-56-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.